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Compound of Interest

Compound Name: HIV p17 Gag (77-85)

Cat. No.: B612650 Get Quote

Technical Support Center: HIV p17 Gag (77-85)
Peptide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of lyophilized

HIV p17 Gag (77-85) peptide.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for the lyophilized HIV p17 Gag (77-85)
peptide?

A1: For optimal stability, lyophilized peptides should be stored in a freezer, protected from light.

The recommended storage temperatures are detailed in the table below. Lyophilized peptides

are stable at room temperature for several days to weeks, making them suitable for standard

shipping conditions.[1][2]

Q2: How long can I store the lyophilized peptide?

A2: The shelf life of the lyophilized peptide is highly dependent on the storage temperature.

When stored at -20°C or -80°C, the peptide can remain stable for several years.[2][3][4][5]

Avoid storing at room temperature for extended periods to prevent degradation.[2]
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Q3: The amount of lyophilized powder in the vial appears very small or almost invisible. Is this

normal?

A3: Yes, this is normal. Peptides, especially short sequences like HIV p17 Gag (77-85), are

often highly hygroscopic and can appear as a thin film, a gel-like substance, or may be difficult

to see in the vial.[1][4] The product is packaged by mass (e.g., 1 mg), not by volume.[6]

Q4: What is the best way to reconstitute the lyophilized peptide?

A4: The choice of solvent depends on the experimental requirements. For most applications,

sterile, high-purity water or a small amount of dimethyl sulfoxide (DMSO) followed by dilution

with an aqueous buffer is recommended.[7][8] It is crucial to allow the vial to warm to room

temperature before opening to prevent condensation, as the peptide is hygroscopic.[9]

Q5: What is the stability of the peptide once it is reconstituted in a solution?

A5: Peptides in solution are significantly less stable than in their lyophilized form.[1][5][10] Their

stability in solution depends on the solvent, pH (optimal pH is 5-7), and the presence of amino

acids prone to degradation.[1] For reconstituted peptides, it is strongly recommended to

prepare aliquots to avoid repeated freeze-thaw cycles, which can degrade the peptide.[1][9]
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Form
Storage
Temperature

Expected Stability Recommendations

Lyophilized Room Temperature Weeks to Months

Suitable for short-term

storage and shipping.

[1][2]

2-8°C (Refrigerated) Approx. 1-2 years
For intermediate-term

storage.[2]

-20°C (Frozen) Several years

Recommended for

long-term storage.[1]

[2][3][9]

-80°C (Deep Freeze) > 5 years
Optimal for maximum

longevity.[1][2][4]

Reconstituted 4°C 1-2 weeks
For immediate use

only.[1]

-20°C 3-4 months
Aliquot to avoid

freeze-thaw cycles.[1]

-80°C Up to 1 year

Best for preserving

the integrity of the

reconstituted peptide.

[1][4]
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Issue Possible Cause(s) Recommended Solution(s)

Peptide won't dissolve

- Incorrect solvent.- Peptide

concentration is too high.- The

peptide has degraded due to

improper storage.

- Confirm the recommended

solvent from the product

datasheet. The HIV p17 Gag

(77-85) peptide is generally

soluble in water and DMSO.

[7]- Try gentle vortexing or

sonication.- If water is the

solvent, try adding a small

amount of acetonitrile or

DMSO to aid dissolution.[6]

Inconsistent experimental

results

- Inaccurate peptide

concentration due to weighing

errors (static, hygroscopic

nature).- Peptide degradation

from multiple freeze-thaw

cycles.- Peptide degradation in

solution due to long-term

storage.

- Before weighing, allow the

vial to equilibrate to room

temperature in a desiccator.[9]-

Reconstitute the entire vial and

then aliquot the solution for

single-use experiments to

ensure consistent

concentrations.- Always

prepare fresh solutions for

critical experiments and avoid

storing peptides in solution for

extended periods.[9]

Low or no cellular response

(e.g., in ELISPOT)

- Peptide has degraded.-

Suboptimal peptide

concentration used for

stimulation.- Incorrect peptide

sequence for the specific HLA

type.

- Verify the storage conditions

and age of the peptide. Use a

fresh vial if degradation is

suspected.- Perform a dose-

response experiment to

determine the optimal peptide

concentration for your specific

assay.- Ensure the HIV p17

Gag (77-85) peptide

(SLYNTVATL) is appropriate

for your experimental system

(it is a well-known HLA-
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A*02:01 restricted epitope).[11]

[12]

Visible particles or cloudiness

after reconstitution

- Bacterial contamination.- The

peptide has aggregated.-

Buffer incompatibility.

- Reconstitute using sterile

water, buffer, or DMSO.- The

solution can be passed

through a 0.2 µm filter to

remove potential

contamination or aggregates.

[9]- If aggregation is

suspected, try dissolving in a

small amount of organic

solvent (like DMSO) before

diluting with aqueous buffer.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized HIV p17 Gag
(77-85) Peptide
This protocol provides a general procedure for reconstituting the peptide for use in cell culture

assays.

Equilibrate Vial: Remove the vial of lyophilized peptide from its storage location (-20°C or

-80°C) and place it in a desiccator at room temperature. Allow it to warm to room

temperature for at least 30 minutes before opening. This prevents water condensation on the

hygroscopic peptide.[9]

Solvent Preparation: Prepare your desired sterile solvent. For a 1 mg/mL stock solution,

high-purity, sterile water is often sufficient.[13] Alternatively, for better solubility or for long-

term frozen storage of the stock solution, dissolve the peptide in sterile DMSO first.

Reconstitution:

For Aqueous Stock: Aseptically add the calculated volume of sterile water to the vial to

achieve the desired concentration (e.g., 1 mL for a 1 mg vial to get 1 mg/mL).
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For DMSO Stock: Aseptically add a small volume of pure DMSO (e.g., 50 µL) to the vial.[8]

Gently swirl or vortex to ensure the peptide is fully dissolved. Then, add sterile water or a

suitable buffer to reach the final desired volume and concentration. The final DMSO

concentration should typically be kept below 1% (v/v) in cell-based assays to avoid toxicity.

[8]

Mixing: Gently vortex or pipette the solution up and down to ensure the peptide is completely

dissolved and the solution is homogeneous. Avoid vigorous shaking, which can cause

aggregation of some peptides.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles,

immediately divide the stock solution into single-use aliquots.[9] Store these aliquots at

-20°C or preferably -80°C.

Protocol 2: Stability Assessment by HPLC
This protocol outlines a method to assess the stability of the peptide over time.

Initial Analysis (T=0):

Reconstitute a fresh vial of the lyophilized peptide as described in Protocol 1.

Immediately analyze a sample using Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC).

Use a C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid

(TFA).

Monitor the peptide elution at a wavelength of 214-220 nm.

Record the peak area and retention time of the main peptide peak. This will serve as the

baseline for purity and concentration.

Sample Storage: Store the remaining reconstituted peptide solution and other lyophilized

vials under the conditions you wish to test (e.g., 4°C, -20°C, room temperature).

Time-Point Analysis:
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At predetermined intervals (e.g., 1 week, 1 month, 3 months), retrieve a stored aliquot or a

new lyophilized vial stored under the test conditions.

If using a lyophilized vial, reconstitute it using the exact same procedure as for the T=0

sample.

Analyze the sample by RP-HPLC using the identical method as the initial analysis.

Data Comparison:

Compare the peak area of the main peptide from the stored sample to the T=0 sample. A

decrease in the main peak area and the appearance of new peaks (degradation products)

indicate instability.

Calculate the percentage of remaining intact peptide to quantify stability under the tested

storage conditions.
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Peptide & Cell Preparation

Stimulation & Culture

Functional Assay

Reconstitute Lyophilized
HIV p17 Gag (77-85) Peptide

Pulse Antigen Presenting Cells
(APCs) with Peptide

Isolate PBMCs from
Blood Sample

Co-culture Peptide-Pulsed APCs
with CD8+ T-cells

Culture for 7-14 days
(with IL-2)

Perform ELISPOT Assay
(IFN-γ release)

Analyze CTL Response

Perform Cytotoxicity Assay
(e.g., Cr-51 release)

Analyze CTL Response

Analyze by Flow Cytometry
(Intracellular Cytokine Staining)

Analyze CTL Response
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Inconsistent or
Negative Experimental Results

Was peptide stored correctly?
(Lyophilized at -20°C, Aliquots frozen)

Discard peptide.
Use a new vial and

follow storage guidelines.

No

Were freeze-thaw
cycles avoided?

Yes

Yes No

Reconstituted peptide may be degraded.
Prepare fresh aliquots from a new vial.

No

Was the peptide
reconstituted correctly?

Yes

Yes No

Review reconstitution protocol.
Ensure correct solvent and procedure.

No

Check other experimental variables
(cell viability, reagent quality, etc.)

Yes

Yes No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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